Cas no 143286-89-9 (1-Heptanone, 1-(2-hydroxy-4-methoxyphenyl)-)

1-Heptanone, 1-(2-hydroxy-4-methoxyphenyl)- structure
143286-89-9 structure
Product Name:1-Heptanone, 1-(2-hydroxy-4-methoxyphenyl)-
CAS No:143286-89-9
MF:C14H20O3
MW:236.306804656982
CID:1316896
Update Time:2024-08-18

1-Heptanone, 1-(2-hydroxy-4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Heptanone, 1-(2-hydroxy-4-methoxyphenyl)-
    • Inchi: 1S/C14H20O3/c1-3-4-5-6-7-13(15)12-9-8-11(17-2)10-14(12)16/h8-10,16H,3-7H2,1-2H3
    • InChI Key: CFJWQAOFIXOVLL-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(OC)C=C1O)(=O)CCCCCC

Computed Properties

  • Exact Mass: 236.1413

Experimental Properties

  • Density: 1.045±0.06 g/cm3(Predicted)
  • Boiling Point: 369.4±22.0 °C(Predicted)
  • PSA: 46.53
  • pka: 7.65±0.35(Predicted)
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